Cas no 1225723-46-5 (3-(3,4-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3,4-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 1225723-46-5
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6204656
• PubChem ID: 79019270
• Update Time: 2025-07-01

3-(3,4-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 3,4-dichloro-β,β-dimethyl-

• Inchi： 1S/C11H12Cl2O2/c1-11(2,6-10(14)15)7-3-4-8(12)9(13)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： GJKUSEURMZMZSQ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC(O)=O)=CC=C(Cl)C(Cl)=C1

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 339.6±27.0 °C(Predicted)
• pka: 4.56±0.10(Predicted)

Additional information on 3-(3,4-dichlorophenyl)-3-methylbutanoic acid

3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid, identified by the CAS number 1225723-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a key intermediate in chemical synthesis. Recent studies have shed light on its properties, mechanisms of action, and potential therapeutic uses.

The molecular structure of 3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid comprises a dichlorophenyl group attached to a methylbutanoic acid backbone. This configuration imparts distinctive chemical properties, including high stability and reactivity under specific conditions. The presence of the dichlorophenyl group contributes to its ability to interact with biological systems, making it a promising candidate for various pharmacological applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize 3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid, leveraging advanced catalytic techniques and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of its production process.

In terms of physical properties, 1225723-46-5 exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, which facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, making it suitable for long-term storage and transportation.

The biological activity of 3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid has been explored in recent studies. It has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to novel therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery research.

In the context of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability suggest that it could be developed into an orally active drug with minimal side effects. Ongoing clinical trials are evaluating its efficacy in treating conditions such as inflammatory diseases and metabolic disorders.

The application of 1225723-46-5 extends beyond pharmacology into materials science. Researchers have investigated its use as a precursor in the synthesis of advanced polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

In conclusion, 3-(3,4-Dichlorophenyl)-3-Methylbutanoic Acid, or CAS number 1225723-46-5, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within the fields of medicine and materials science.